Cas no 7077-71-6 ( )

• Product Name: &nbsp
• CAS No: 7077-71-6
• MF: C₁₆H₃₀O₂
• MW: 254.408205509186
• CID: 975609
• PubChem ID: 292833
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC 159003
• 7077-71-6
• CHEMBL4644923
• NSC-159003
• NSC159003
• DTXSID40303542
• 2-(2-cyclohexylethyl)octanoic acid
• SCHEMBL5372534
•  

• Inchi： 1S/C16H30O2/c1-2-3-4-8-11-15(16(17)18)13-12-14-9-6-5-7-10-14/h14-15H,2-13H2,1H3,(H,17,18)
• InChI Key： WWDJPNTZDVALDA-UHFFFAOYSA-N
• SMILES： OC(C(CCCCCC)CCC1CCCCC1)=O

Computed Properties

• Exact Mass: 254.2247
• Monoisotopic Mass: 254.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.938
• Boiling Point: 375.3°C at 760 mmHg
• Flash Point: 173.2°C
• Refractive Index: 1.469
• PSA: 37.3